![molecular formula C23H22N4O5S B6526253 N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide CAS No. 893939-12-3](/img/structure/B6526253.png)
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
Overview
Description
Phenylpyrazoles are a class of compounds that often contain a pyrazole bound to a phenyl group . They are widely used in the design of drug-like small molecules with anticancer properties .
Synthesis Analysis
The synthesis of similar compounds often involves a stepwise alkylation of the sulfur atom and acylation of the nitrogen atom . The corresponding acids upon condensation and hydrolysis followed by cyclization can give pyrazoloquinolines .Molecular Structure Analysis
The structure of similar compounds is often confirmed by 1H, 13C, 2D NMR, and LC-MS spectra .Chemical Reactions Analysis
The reaction mixture for similar compounds is often monitored by thin layer chromatography (TLC) using commercial glass-backed TLC plates .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often determined by techniques such as FTIR, NMR, and MS .Scientific Research Applications
Antioxidant and Anti-Inflammatory Properties
The compound’s structure suggests potential antioxidant and anti-inflammatory activities. Thiophene derivatives, like the thiophene moiety in this compound, have been associated with diverse biological effects. In vitro and in vivo studies have demonstrated that newly synthesized compounds containing thiophene exhibit potent anti-inflammatory properties . Additionally, they show promising antioxidant activity against α, α-diphenyl-β-picrylhydrazyl scavenging and lipid peroxidation .
EGFR/VEGFR-2 Inhibition
Structural bioinformatics methods have identified promising inhibitors from related compounds. Specifically, N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl) phenoxy] acetamide and its derivatives were evaluated for their potential to inhibit epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor-2 (VEGFR-2) . These receptors play crucial roles in cancer progression and angiogenesis.
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, which share structural similarities with our compound, have demonstrated potent antileishmanial and antimalarial activities. The synthesis of hydrazine-coupled pyrazoles has been successful, and their structures have been verified. These compounds could be explored further for their efficacy against parasitic diseases .
Other Potential Applications
While the above points highlight specific areas, it’s worth noting that heterocyclic compounds often exhibit a wide range of pharmacological effects. Further investigations could explore additional applications, such as antibacterial, antiviral, and anticancer properties .
Mechanism of Action
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O5S/c1-32-18-9-7-17(8-10-18)27-22(19-13-33(30,31)14-20(19)25-27)24-23(29)15-11-21(28)26(12-15)16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3,(H,24,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEBXIQNOZXRBNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4CC(=O)N(C4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methyl-3-nitrobenzamide](/img/structure/B6526200.png)
![2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide](/img/structure/B6526205.png)
![1-[cyclohexyl(ethyl)amino]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride](/img/structure/B6526217.png)
![1-[(2-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione](/img/structure/B6526218.png)
![N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide](/img/structure/B6526227.png)
![methyl 6-ethyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B6526235.png)
![2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide](/img/structure/B6526237.png)
![2-(3-methoxyphenoxy)-N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]acetamide](/img/structure/B6526239.png)
![N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B6526261.png)
![N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide hydrochloride](/img/structure/B6526274.png)